molecular formula C6H10ClN3 B566367 4-Chloro-5-isopropyl-1H-pyrazol-3-amine CAS No. 110086-10-7

4-Chloro-5-isopropyl-1H-pyrazol-3-amine

Cat. No.: B566367
CAS No.: 110086-10-7
M. Wt: 159.617
InChI Key: SLPZTSHTSVHDAF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Chloro-5-isopropyl-1H-pyrazol-3-amine, also known as 4-Chloro-5-isopropyl-1H-pyrazol-3-amine, is a useful research compound. Its molecular formula is C6H10ClN3 and its molecular weight is 159.617. The purity is usually 95%.
BenchChem offers high-quality 4-Chloro-5-isopropyl-1H-pyrazol-3-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Chloro-5-isopropyl-1H-pyrazol-3-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

110086-10-7

Molecular Formula

C6H10ClN3

Molecular Weight

159.617

IUPAC Name

4-chloro-5-propan-2-yl-1H-pyrazol-3-amine

InChI

InChI=1S/C6H10ClN3/c1-3(2)5-4(7)6(8)10-9-5/h3H,1-2H3,(H3,8,9,10)

InChI Key

SLPZTSHTSVHDAF-UHFFFAOYSA-N

SMILES

CC(C)C1=C(C(=NN1)N)Cl

Synonyms

1H-Pyrazol-3-amine, 4-chloro-5-(1-methylethyl)-

Origin of Product

United States
Foundational & Exploratory

Solubility of 4-Chloro-5-isopropyl-1H-pyrazol-3-amine in organic solvents

Author: BenchChem Technical Support Team. Date: February 2026

Technical Guide: Solubility Profiling & Solvent Selection for 4-Chloro-5-isopropyl-1H-pyrazol-3-amine

Executive Summary

This technical guide provides a comprehensive solubility profile and solvent selection framework for 4-Chloro-5-isopropyl-1H-pyrazol-3-amine (and its tautomer, 4-chloro-3-isopropyl-1H-pyrazol-5-amine). As a functionalized aminopyrazole, this compound serves as a critical intermediate in the synthesis of agrochemicals (e.g., succinate dehydrogenase inhibitors) and kinase-targeted pharmaceuticals.

Understanding its solubility landscape is essential for optimizing reaction yield, purification (crystallization), and formulation. This guide synthesizes physicochemical principles with standard operating procedures (SOPs) to deliver a self-validating system for solubility determination.

Physicochemical Profile & Structural Analysis[1]

To predict solubility behavior accurately, we must first analyze the structural determinants of the molecule.

  • Chemical Structure: 4-Chloro-5-isopropyl-1H-pyrazol-3-amine

  • Molecular Formula: C₆H₁₀ClN₃

  • Molecular Weight: ~159.62 g/mol

  • Tautomerism: Exists in equilibrium between the 3-amine and 5-amine forms in solution. The 1H-proton is mobile, significantly influencing solubility in protic vs. aprotic solvents.

Key Solubility Determinants:

  • Amphoteric Nature: The pyrazole ring contains both a hydrogen bond donor (NH) and an acceptor (N). The exocyclic amine (-NH₂) adds two additional donors. This creates a high affinity for polar, hydrogen-bonding solvents.

  • Lipophilicity (LogP):

    • Parent (4-isopropyl-1H-pyrazol-3-amine): LogP ≈ 0.9.

    • Chlorine Substituent (C4): Increases lipophilicity (+0.6–0.7 LogP).

    • Estimated LogP: 1.5 – 1.8 .

    • Implication: The compound is moderately lipophilic, suggesting good solubility in medium-polarity solvents (DCM, Ethyl Acetate) but limited solubility in water without pH adjustment.

  • Crystal Lattice Energy: The planar pyrazole ring and H-bonding capacity often lead to high lattice energy, requiring solvents with high dielectric constants or H-bond disruption capabilities to achieve high concentrations (>100 mg/mL).

Solubility Landscape: Predicted & Empirical Trends

The following table categorizes solvents based on their interaction mechanism with the aminopyrazole scaffold. Note: Quantitative values are estimates based on structural analogues (e.g., 4-bromo-3-methyl-1H-pyrazol-5-amine).

Table 1: Solubility Profile & Solvent Compatibility

Solvent ClassRepresentative SolventsSolubility PotentialInteraction MechanismApplication
Polar Aprotic DMSO, DMF, DMAcHigh (>200 mg/mL)Dipole-dipole; H-bond acceptance from pyrazole NH/NH₂.Primary stock solutions; Reaction solvent (SₙAr).
Alcohols Methanol, Ethanol, IPAGood (50–150 mg/mL)H-bond donor/acceptor network. Solubility decreases as alkyl chain length increases.Recrystallization; Process solvent.[1]
Esters/Ethers Ethyl Acetate, THF, MTBEModerate (10–80 mg/mL)Dipole interactions. Good for extraction but may require heating for high loads.Liquid-Liquid Extraction; Crystallization.
Chlorinated Dichloromethane (DCM), ChloroformGood (50–100 mg/mL)Dispersion forces + weak polarity matching the chloro-substituent.Chromatography loading; Synthesis workup.
Hydrocarbons Hexane, Heptane, ToluenePoor (<5 mg/mL)Lack of H-bonding capability.Antisolvent for precipitation/crystallization.
Aqueous Water (Neutral pH)Low (<1 mg/mL)Hydrophobic effect of Isopropyl/Chloro groups dominates.Waste stream; Antisolvent.
Aqueous Acid 0.1 M HCl / H₂SO₄High (>100 mg/mL)Protonation of pyrazole N or amine forms a soluble salt.pH-dependent extraction.

Experimental Protocol: Self-Validating Solubility Determination

Do not rely solely on literature values. Batch-to-batch variations in purity (polymorphs) can alter solubility. Use this protocol to generate trustworthy data.

Workflow Visualization

The following diagram outlines the decision logic for solubility screening and solvent selection.

SolubilityWorkflow Start Start: 4-Chloro-5-isopropyl-1H-pyrazol-3-amine SolventSelect Select Solvent Set (Polar, Non-Polar, Protic) Start->SolventSelect ShakeFlask Thermodynamic Solubility (Shake-Flask Method, 24h) SolventSelect->ShakeFlask VisualCheck Visual Inspection (Dissolved?) ShakeFlask->VisualCheck VisualCheck->ShakeFlask Fully Dissolved (Add more solid) Filter Filter Supernatant (0.45 µm PTFE) VisualCheck->Filter Undissolved Solid Present HPLC Quantification (HPLC-UV @ 254 nm) Filter->HPLC DataAnalysis Calculate Solubility (mg/mL) HPLC->DataAnalysis Decision Application Decision DataAnalysis->Decision Reaction Solvent Reaction Solvent Decision->Reaction Solvent High Sol (>100mg/mL) Crystallization Crystallization Decision->Crystallization Temp-Dependent Sol Antisolvent Antisolvent Decision->Antisolvent Low Sol (<5mg/mL)

Caption: Workflow for thermodynamic solubility determination and solvent classification logic.

Detailed Methodology (Shake-Flask Method)

Objective: Determine thermodynamic solubility at 25°C.

  • Preparation:

    • Weigh approximately 10 mg of the compound into a 1.5 mL HPLC vial.

    • Add 100 µL of the target solvent (starting concentration: 100 mg/mL).

  • Equilibration:

    • Vortex for 1 minute.

    • If fully dissolved, add more solid until saturation is observed (visible solid remains).

    • Place in a thermomixer at 25°C, shaking at 500 rpm for 24 hours.

  • Sampling:

    • Centrifuge at 10,000 rpm for 5 minutes to pellet undissolved solids.

    • Critical Step: Verify the pH of aqueous samples; the amine may buffer the solution.

    • Remove supernatant and filter through a 0.45 µm PTFE or Nylon filter (avoid PVDF if using DMSO).

  • Quantification (HPLC):

    • Dilute the filtrate 100-fold with Mobile Phase A (Water + 0.1% Formic Acid) to ensure it falls within the linear calibration range.

    • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5µm).

    • Detection: UV at 254 nm (aromatic pyrazole ring).

    • Calculation:

      
      .
      

Application: Purification via Crystallization[2][3][4]

The solubility differential between Alcohols and Hydrocarbons identifies the optimal purification strategy.

Recommended System: Ethanol / Heptane (or Water)[1]

  • Rationale: The compound is soluble in hot ethanol but insoluble in heptane.

  • Protocol:

    • Dissolve crude 4-Chloro-5-isopropyl-1H-pyrazol-3-amine in minimum boiling Ethanol (approx. 70°C).

    • Slowly add Heptane (antisolvent) dropwise until persistent turbidity is observed.

    • Allow the solution to cool slowly to room temperature, then to 4°C.

    • The 4-Chloro substituent enhances crystallinity compared to the non-halogenated parent, facilitating high-purity recovery.

References

  • Chemical Identity & Properties

    • PubChem Compound Summary for 4-Isopropyl-1H-pyrazol-3-amine (Parent Analogue). National Center for Biotechnology Information. Link

    • Sigma-Aldrich Product Sheet: 4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acid (Structural Analogue). Link

  • Solubility Methodologies

    • Review of Solubility of Amino Acids and Related Compounds. Journal of Biological Chemistry. Link

    • Solubility and Stability of Pharmaceuticals in Deep Eutectic Solvents. MDPI. Link

  • Synthesis & Purification Context

    • Method for purifying pyrazoles (Patent WO2011076194A1). Google Patents. Link

    • Synthesis of pyrazoles under mild reaction conditions. Royal Society of Chemistry. Link

Sources

Methodological & Application

Application Note: Strategic Protection of the Exocyclic Amine in 4-Chloro-5-isopropyl-1H-pyrazol-3-amine

Author: BenchChem Technical Support Team. Date: February 2026


-Boc Protection of 3-Aminopyrazoles

Abstract & Scope

This Application Note details the robust synthetic procedure for protecting the exocyclic amine group of 4-Chloro-5-isopropyl-1H-pyrazol-3-amine with a tert-butyloxycarbonyl (Boc) group.

Protecting 3-aminopyrazoles presents a classic regioselectivity challenge: competition between the exocyclic amine (desired) and the endocyclic ring nitrogens (undesired). In 4-halo-substituted pyrazoles, the electron-withdrawing chlorine atom at the 4-position reduces the nucleophilicity of the exocyclic amine, exacerbating the formation of


-protected byproducts during direct protection attempts.

This guide recommends a "Bis-Protection / Selective Deprotection" strategy. This two-step, one-pot workflow guarantees high regiochemical purity by thermodynamically favoring the stable exocyclic carbamate while kinetically cleaving the labile ring-nitrogen carbamate.

Technical Background: The Regioselectivity Trap

When reacting 3-aminopyrazoles with electrophiles like di-tert-butyl dicarbonate (


), three nucleophilic sites compete:
  • 
     (Ring Nitrogen):  Highly nucleophilic, often the site of kinetic control.
    
  • 
     (Ring Nitrogen):  Sterically hindered by the isopropyl group (in the 5-isopropyl tautomer).
    
  • 
     (Exocyclic Amine):  The target. Its nucleophilicity is dampened by the adjacent 4-Chloro substituent.
    

The Problem with Direct Mono-Protection: Attempting to add exactly 1.0 equivalent of


 typically yields a complex mixture of:
  • 
    -Boc (Major kinetic product)
    
  • 
    -Boc (Desired)
    
  • 
    -Bis-Boc (Over-reaction)
    
  • Unreacted starting material

The Solution: We utilize the difference in hydrolytic stability between the two resulting carbamates. The


-Boc group acts as an activated amide (pyrazole urea) and is highly labile to basic hydrolysis. The 

-Boc group behaves as a standard stable carbamate. By forcing the reaction to the Bis-Boc state and then gently hydrolyzing, we exclusively isolate the desired product.

Experimental Protocol

Materials
  • Substrate: 4-Chloro-5-isopropyl-1H-pyrazol-3-amine (1.0 equiv)

  • Reagent: Di-tert-butyl dicarbonate (

    
    ) (2.5 equiv)
    
  • Catalyst: 4-Dimethylaminopyridine (DMAP) (0.2 equiv)

  • Base: Triethylamine (TEA) (3.0 equiv)

  • Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF) (anhydrous)

  • Quench: Methanol (

    
    ) and Potassium Carbonate (
    
    
    
    )
Workflow Diagram

ProtectionWorkflow Start Start: 4-Chloro-5-isopropyl-1H-pyrazol-3-amine Step1 Step 1: Exhaustive Protection (Boc2O, DMAP, TEA, DCM) Force formation of Bis-Boc species Start->Step1 Dissolve & Cool (0°C) Intermediate Intermediate: N1,N-exo-Bis-Boc Species (Unstable Ring Carbamate + Stable Exo Carbamate) Step1->Intermediate RT, 4-16h Step2 Step 2: Selective Solvolysis (Add MeOH + K2CO3, stir 1h) Intermediate->Step2 In-situ cleavage Workup Workup & Purification (Wash w/ Citric Acid -> Crystallize/Column) Step2->Workup N1-Boc removed Product Final Product: tert-butyl (4-chloro-5-isopropyl-1H-pyrazol-3-yl)carbamate Workup->Product Isolation

Caption: Two-stage workflow ensuring regioselective isolation of the exocyclic carbamate.

Detailed Procedure
Step 1: Formation of the Bis-Boc Intermediate
  • Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 4-Chloro-5-isopropyl-1H-pyrazol-3-amine (

    
    ) in anhydrous DCM (
    
    
    
    ).
  • Base Addition: Add Triethylamine (

    
    , 
    
    
    
    ) and DMAP (
    
    
    ,
    
    
    ).
    • Note: DMAP is critical here to catalyze the reaction on the electron-deficient exocyclic amine.

  • Reagent Addition: Cool the solution to

    
     using an ice bath. Add 
    
    
    
    (
    
    
    ,
    
    
    ) dissolved in minimal DCM dropwise over 15 minutes.
  • Reaction: Remove the ice bath and allow the mixture to stir at Room Temperature (RT) for 4–16 hours.

    • Monitoring: Check via TLC or LCMS. You are looking for the disappearance of the starting material and the mono-Boc peak, and the convergence to the Bis-Boc peak (higher

      
      , higher MW).
      
    • Target Mass:

      
      .
      
Step 2: Selective Deprotection (The "Rollback")
  • Solvolysis: Once the Bis-Boc species is formed, add Methanol (

    
    ) directly to the reaction mixture.
    
  • Base Treatment: Add solid

    
      (
    
    
    
    , approx.
    
    
    ) or saturated aqueous
    
    
    (
    
    
    ).
  • Stir: Stir vigorously at RT for 1–3 hours.

    • Mechanism:[1][2][3] Methanol attacks the highly reactive pyrazole-

      
      -carbonyl bond (N1-Boc), converting it to methyl tert-butyl carbonate and regenerating the 
      
      
      
      -pyrazole. The exocyclic carbamate remains stable under these mild conditions.
    • Monitoring: LCMS should show conversion from Bis-Boc back to Mono-Boc.

Step 3: Workup and Purification[4]
  • Quench: Dilute with water (

    
    ) and DCM (
    
    
    
    ). Separate the phases.
  • Wash: Wash the organic layer with 10% Citric Acid (

    
    ) to remove DMAP and residual TEA. Follow with brine (
    
    
    
    ).
  • Dry: Dry over anhydrous

    
    , filter, and concentrate in vacuo.
    
  • Purification:

    • Option A (Crystallization): The product often solidifies upon trituration with Hexanes/Ether.

    • Option B (Chromatography): If oil remains, purify via silica gel chromatography (Gradient: 0–40% EtOAc in Hexanes). The product typically elutes later than the Bis-Boc impurity but earlier than the starting amine.

Data Analysis & Validation

Expected Analytical Data
ParameterObservationInterpretation
TLC (

)

(30% EtOAc/Hex)
Distinct from non-polar Bis-Boc (

) and polar amine (

).

NMR (DMSO-

)

(br s, 1H)
Ring NH : Confirms removal of

-Boc.

NMR (DMSO-

)

(s, 1H)
Exocyclic NH : Sharp singlet indicates successful protection.

NMR (DMSO-

)

(s, 9H)
Boc Group : Integration matches 9 protons.
LCMS (ESI+)

Matches Mono-Boc mass pattern (Cl isotope).
Troubleshooting Guide
IssueProbable CauseCorrective Action
Low Conversion to Bis-Boc Steric bulk of isopropyl or low nucleophilicity due to Cl.Increase DMAP to 0.5 equiv; Reflux in THF instead of DCM.
Product is

-Boc
Incomplete rearrangement or "Direct" method failed.Use the Step 2 "Rollback" method.

-Boc is unstable on silica; check if product decomposes on column.
Starting Material Remains Insufficient reagent.Ensure

is fresh (it hydrolyzes to

-BuOH over time). Use 3.0 equiv.

Mechanistic Insight

The success of this protocol relies on the principle of Orthogonal Reactivity of the two nitrogen centers.

  • Kinetic Phase: The ring nitrogen (

    
    ) is the most basic and reacts first. However, the resulting N-acyl pyrazole is electronically similar to an acid anhydride or activated urea—it is a potent acylating agent.
    
  • Thermodynamic Phase: The exocyclic amine is less nucleophilic but forms a standard carbamate. By pushing the reaction to the Bis-Boc stage, we secure the exocyclic position.

  • Selective Hydrolysis: The

    
    -Boc bond energy is significantly lower than the 
    
    
    
    -Boc bond. Mild nucleophiles (MeOH/
    
    
    ) attack the carbonyl of the
    
    
    -Boc group, releasing the pyrazole ring, while the exocyclic carbamate remains inert.

Mechanism Substrate Substrate (N1-H, N-exo-H) N1_Boc Kinetic Product (N1-Boc, N-exo-H) Substrate->N1_Boc Fast (Boc2O) Final Thermodynamic Product (N1-H, N-exo-Boc) Substrate->Final Direct Path (Difficult) Bis_Boc Bis-Protected (N1-Boc, N-exo-Boc) N1_Boc->Bis_Boc Slow (+DMAP) Bis_Boc->Final Selective Hydrolysis (MeOH/Base)

Caption: Reaction pathway showing the necessity of the Bis-Boc intermediate for high purity.

References

  • Regioselectivity in Aminopyrazoles

    • Fichez, J., Busca, P., & Prestat, G. (2025).
  • Selective Deprotection Strategy

    • Gerokonstantis, D. T., et al. (2020).[5] Selective deprotection of N-Boc-imidazoles and pyrazoles by NaBH4 in EtOH. Arkivoc, part viii, 115-124.[5]

  • General Boc Protection Protocols

    • Fisher Scientific. Amine Protection / Deprotection Protocols.
  • Green Catalytic Approaches (Alternative)

    • Sharma, V., et al. (2020).[4] Green approach toward protection of secondary amine in pyrazole nucleus. Journal of Applied Pharmaceutical Science.

Sources

Troubleshooting & Optimization

Technical Support Center: Stability Management for 4-Chloro-5-isopropyl-1H-pyrazol-3-amine

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

4-Chloro-5-isopropyl-1H-pyrazol-3-amine (CAS: 1508382-29-3) is a critical heterocyclic building block, frequently employed in the synthesis of ALK and ROS1 kinase inhibitors. While the pyrazole ring provides structural rigidity, the exocyclic primary amine at position 3 is electronically coupled to the ring system, making it highly susceptible to oxidative degradation.

Users frequently report a color shift from white/off-white to pink, yellow, or brown upon storage. This guide details the mechanistic cause of this degradation, provides a self-validating storage protocol, and offers troubleshooting steps for material recovery.

The Degradation Mechanism: Why It Happens

To prevent oxidation, one must understand the enemy. The degradation of 3-aminopyrazoles is not a simple reaction with oxygen; it is often a radical-mediated cascade facilitated by light and trace metals.

The Pathway

The electron-rich amino group (


) can undergo single-electron transfer (SET) oxidation, forming a radical cation. This species is highly reactive and typically dimerizes to form azo-compounds  (colored impurities) or reacts with moisture to form hydrolysis byproducts.

OxidationPathway cluster_0 Degradation Triggers Start Native Amine (White/Off-White) Radical Radical Cation Intermediate Start->Radical O2 / Light / Trace Metals Azo Azo-Dimer (Yellow/Orange) Radical->Azo Dimerization NOxide N-Oxides (Pink/Brown) Radical->NOxide Further Oxidation

Figure 1: Oxidative cascade of aminopyrazoles. The formation of extended conjugated systems (Azo/N-oxides) causes the visible color shift even at low impurity levels (<1%).

Storage Protocols: The "Gold Standard"

The following protocols are designed to be self-validating : if the compound changes color, the protocol was breached.

Tiered Storage Recommendations
Storage DurationEnvironmentTemperatureContainer Type
Working Stock (<1 Week)Desiccator2–8°CAmber Glass Vial (Taped)
Short Term (1–3 Months)Inert Gas (Ar/N2)-20°CAmber Vial + Parafilm
Long Term (>3 Months)Glovebox / Sealed Ampoule-20°C or -80°CDouble-contained (Vial inside Jar)
Protocol A: The Inerting Procedure (Mandatory for >1 Week Storage)
  • Transfer: Place the material in an amber glass vial. Never use clear glass.

  • Purge: Insert a needle connected to an Argon line (low flow) into the headspace. Insert a second "vent" needle. Flush for 60 seconds.

  • Seal: Remove the vent needle first, then the gas needle. Immediately wrap the cap with Parafilm.

  • Cold Chain: Store at -20°C.

Protocol B: The "Salt Shield" (Expert Tip)

The free base amine is the reactive species. Converting the amine to its Hydrochloride (HCl) salt significantly reduces electron density on the nitrogen, effectively "turning off" its reactivity toward oxidation.

  • Recommendation: If you do not need the free base immediately, store it as the HCl salt. (See Section 5 for conversion).

Troubleshooting & FAQs

Direct answers to common issues reported by the research community.

Q1: My compound turned pink/light brown. Is it ruined?

Diagnosis: Likely auto-oxidation forming trace N-oxides. Verdict: Check Purity. Amines are "color-loud" but "impurity-quiet." A strong color change often corresponds to <2% actual chemical degradation. Action: Run the QC Method (Section 5). If purity is >95%, use as is. If <95%, repurify.

Q2: Can I purify the oxidized material using silica gel chromatography?

Warning: Risky. Aminopyrazoles are basic and can streak or stick to acidic silica gel, leading to mass loss. Solution:

  • Pre-treat silica with 1% Triethylamine (TEA) in the eluent to neutralize acidity.

  • Better Option: Recrystallization (See Section 5).

Q3: How do I weigh it out without exposing it to air?

Technique:

  • Allow the vial to warm to room temperature before opening (prevents water condensation).

  • Flush the headspace with Argon immediately after removing the aliquot.

  • For ultra-sensitive experiments, weigh inside a glovebox or use a "weighing funnel" with positive nitrogen pressure.

Experimental Methods & Validation

Logic Tree: Decision Framework

Use this workflow to decide how to handle stored material.

DecisionTree Start Inspect Material ColorCheck Color Change? Start->ColorCheck HPLC Run QC (HPLC) ColorCheck->HPLC Yes (Pink/Yellow) Use Proceed to Reaction ColorCheck->Use No (White) PurityCheck Purity > 95%? HPLC->PurityCheck PurityCheck->Use Yes Recryst Recrystallize / Salt Formation PurityCheck->Recryst No (<95%) Recryst->HPLC Retest Discard Discard Recryst->Discard Fails Twice

Figure 2: Decision logic for handling stored aminopyrazoles.

QC Method: HPLC Parameters

To quantify oxidation, use a method capable of resolving polar amines.

  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

  • Mobile Phase A: Water + 0.1% Ammonium Formate (Buffered to pH ~8). Note: Acidic mobile phases may mask amine degradation.

  • Mobile Phase B: Acetonitrile.[1]

  • Gradient: 5% B to 95% B over 10 min.

  • Detection: UV at 254 nm (aromatic) and 220 nm (amide/impurities).

Recovery Protocol: Recrystallization

If the compound is degraded (<95% purity), use this method to recover the white solid.

  • Dissolve: Dissolve crude solid in minimal boiling Ethanol (EtOH) .

  • Filter: If there are insoluble dark particles, filter hot.

  • Crystallize: Add warm Water dropwise until slight turbidity appears. Allow to cool slowly to Room Temp, then 4°C.

  • Collect: Filter the white crystals and wash with cold 1:1 EtOH:Water.

Stabilization Protocol: HCl Salt Formation
  • Dissolve 1.0 eq of the amine in Ethyl Acetate (EtOAc) .

  • Cool to 0°C.

  • Add 1.1 eq of 4M HCl in Dioxane dropwise.

  • A white precipitate will form immediately.

  • Filter, wash with Et2O, and dry under vacuum.

    • Result: The HCl salt is stable at Room Temp for >1 year.

References

  • Oxidative Coupling Mechanisms: Fichez, J., Busca, P., & Prestat, G. (2010). Recent advances in aminopyrazoles synthesis and functionalization. Chimica Oggi, 28(2), 14-17. Link

  • Handling Air-Sensitive Reagents: Sigma-Aldrich Technical Bulletin AL-134. Handling Air-Sensitive Reagents. Link

  • Amine Purification Strategies: Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals. Butterworth-Heinemann.
  • Salt Selection for Stability: Kumar, L., Amin, A., & Bansal, A. K. (2008). Salt selection in drug development. Pharmaceutical Technology, 32(3). Link

Sources

Technical Support Center: Minimizing By-products in the Chlorination of Aminopyrazoles

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

Welcome to the Technical Support Center for the chlorination of aminopyrazoles. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this important synthetic transformation. The introduction of a chlorine atom to the aminopyrazole scaffold is a critical step in the synthesis of numerous pharmaceutically active compounds. However, the reaction is often plagued by the formation of undesirable by-products, which can complicate purification and reduce overall yield.

This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you minimize by-product formation and optimize your reaction outcomes. We will delve into the mechanistic underpinnings of the chlorination reaction to provide a rational basis for the experimental choices discussed.

Core Challenge: Regioselectivity and Over-chlorination

The primary challenges in the chlorination of aminopyrazoles are controlling the regioselectivity and preventing over-chlorination. The pyrazole ring has multiple positions susceptible to electrophilic attack, and the activating effect of the amino group can lead to the formation of di- and tri-chlorinated species. Understanding the interplay of substrate electronics, reagent choice, and reaction conditions is paramount to achieving a selective and high-yielding transformation.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the chlorination of aminopyrazoles and offers targeted solutions based on established chemical principles.

Issue 1: Poor Regioselectivity - Formation of Multiple Isomers

Observation: Your reaction mixture shows the formation of multiple chlorinated isomers, as determined by LC-MS or NMR analysis.

Root Cause Analysis: The formation of regioisomers arises from the similar electronic properties of the different carbon atoms on the pyrazole ring.[1][2] The position of chlorination is influenced by a delicate balance of steric and electronic factors of both the aminopyrazole substrate and the chlorinating agent.

Solutions:

  • Choice of Chlorinating Agent: The reactivity of the chlorinating agent is a critical parameter.

    • N-Chlorosuccinimide (NCS): NCS is a mild and versatile electrophilic chlorinating agent that often provides good selectivity.[3][4] Its reactivity can be modulated by the choice of solvent and the use of catalysts.

    • Trichloroisocyanuric Acid (TCCA): TCCA is a more reactive and cost-effective chlorine source that can be used for direct cyclization/chlorination strategies.[5] However, its high reactivity can sometimes lead to over-chlorination.

    • Sulfuryl Chloride (SO₂Cl₂): This is a highly reactive reagent and should be used with caution, as it can lead to aggressive chlorination and the formation of multiple by-products.[6]

  • Solvent Effects: The solvent can play a significant role in modulating the reactivity of the chlorinating agent and influencing the regiochemical outcome.

    • Aprotic Solvents (e.g., CCl₄, CH₂Cl₂, THF): These are commonly used for chlorinations with N-halosuccinimides.[7]

    • Protic Solvents (e.g., Acetic Acid, Fluorinated Alcohols): Acetic acid can act as both a solvent and a catalyst in electrophilic chlorinations.[3] Fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) have been shown to improve regioselectivity in some pyrazole syntheses.

  • Temperature Control: Lowering the reaction temperature can often enhance selectivity by favoring the kinetic product. Start your reactions at 0 °C or even -78 °C and slowly warm to room temperature.

Experimental Protocol: Improving Regioselectivity using NCS

Objective: To selectively chlorinate a 5-aminopyrazole at the C4 position.

Materials:

  • 5-Aminopyrazole derivative (1.0 mmol)

  • N-Chlorosuccinimide (NCS) (1.05 mmol)

  • Anhydrous Dichloromethane (CH₂Cl₂) (10 mL)

  • Round-bottom flask, magnetic stirrer, and inert atmosphere (N₂ or Ar)

Procedure:

  • Dissolve the 5-aminopyrazole in anhydrous CH₂Cl₂ in a round-bottom flask under an inert atmosphere.

  • Cool the solution to 0 °C using an ice bath.

  • Add NCS portion-wise over 15 minutes, ensuring the temperature does not rise above 5 °C.

  • Stir the reaction mixture at 0 °C and monitor its progress by TLC or LC-MS.

  • Once the starting material is consumed (typically 1-3 hours), quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Causality: Using a slight excess of NCS at a low temperature in a non-polar aprotic solvent minimizes the reactivity of the system, allowing for more selective electrophilic attack at the most electron-rich and sterically accessible position (often C4).

Issue 2: Formation of Di- and Tri-chlorinated By-products

Observation: Your product is contaminated with significant amounts of multiply chlorinated species.

Root Cause Analysis: The activating nature of the amino group on the pyrazole ring makes the product, a chlorinated aminopyrazole, more susceptible to further electrophilic substitution than the starting material. This is a common issue in electrophilic aromatic substitutions on activated rings.

Solutions:

  • Stoichiometry of the Chlorinating Agent: Carefully control the stoichiometry of the chlorinating agent. Use no more than 1.0-1.1 equivalents of the reagent.

  • Slow Addition: Add the chlorinating agent slowly to the reaction mixture. This maintains a low concentration of the electrophile and favors the mono-chlorinated product.

  • Use of a Less Reactive Chlorinating Agent: As mentioned previously, NCS is generally preferred over more reactive agents like TCCA or SO₂Cl₂ to avoid over-chlorination.[3][4]

  • Protecting Groups: In cases of persistent over-chlorination, consider protecting the amino group to reduce its activating effect. A simple acylation (e.g., with acetic anhydride) can be effective, and the acetyl group can be removed later under basic or acidic conditions.

Workflow for Minimizing Over-chlorination

G start Start: Over-chlorination observed check_stoich Verify stoichiometry of chlorinating agent (≤1.1 eq) start->check_stoich slow_addition Implement slow, portion-wise addition at low temperature check_stoich->slow_addition less_reactive_reagent Switch to a milder chlorinating agent (e.g., NCS) slow_addition->less_reactive_reagent analyze Analyze product mixture (LC-MS, NMR) less_reactive_reagent->analyze protecting_group Consider protecting the amino group protecting_group->analyze success Success: Mono-chlorinated product is major analyze->success fail Failure: Over-chlorination persists analyze->fail If unsuccessful fail->protecting_group

Caption: Troubleshooting workflow for over-chlorination.

Issue 3: Reaction Stalls or is Incomplete

Observation: The reaction does not go to completion, and a significant amount of starting material remains even after prolonged reaction times.

Root Cause Analysis: This can be due to insufficient reactivity of the chlorinating agent, deactivation of the substrate, or the presence of impurities that consume the reagent.

Solutions:

  • Increase Temperature: If the reaction is sluggish at low temperatures, cautiously increase the temperature. Monitor the reaction closely for the formation of by-products.

  • Use a More Reactive System:

    • Switch to a more reactive chlorinating agent like TCCA.[5]

    • Add a catalytic amount of a Lewis acid or a protic acid to activate the chlorinating agent. For NCS, catalytic amounts of acids like trifluoromethanesulfonic acid can enhance its electrophilicity.[8]

  • Check Reagent Quality: Ensure that your chlorinating agent is pure and has not decomposed. NCS, for instance, should be a white crystalline solid.

  • Solvent Choice: A more polar solvent may be required to facilitate the reaction.

Frequently Asked Questions (FAQs)

Q1: What is the most common position of chlorination on a 5-aminopyrazole?

A1: The C4 position is generally the most susceptible to electrophilic substitution in 5-aminopyrazoles. This is due to the combined electron-donating effects of the amino group and the ring nitrogens, which increase the electron density at this position.

Q2: Can I use elemental chlorine (Cl₂) for this reaction?

A2: While elemental chlorine can be used, it is a highly reactive and hazardous gas that is difficult to handle safely in a laboratory setting.[9] It often leads to poor selectivity and the formation of multiple by-products. Reagents like NCS and TCCA are solid, easier to handle, and generally provide better control over the reaction.[4][5]

Q3: My chlorinated aminopyrazole is difficult to purify. Any suggestions?

A3: Aminopyrazoles and their derivatives can be challenging to purify due to their polarity and potential for hydrogen bonding.

  • Column Chromatography: A gradient elution from a non-polar solvent (e.g., hexanes) to a more polar solvent (e.g., ethyl acetate) is often effective. Adding a small amount of triethylamine (0.1-1%) to the eluent can help to reduce tailing on silica gel.

  • Crystallization: If the product is a solid, recrystallization can be an effective purification method. Ethanol is often a good first choice of solvent to try for crystallization of aminopyrazoles.[10]

  • Acid-Base Extraction: If the by-products have significantly different pKa values from your product, an acid-base extraction workup can be used for initial purification.

Q4: Are there any "green" or more environmentally friendly methods for chlorinating aminopyrazoles?

A4: Yes, there is growing interest in developing more sustainable synthetic methods.

  • Mechanochemical Chlorination: Solvent-free mechanochemical methods using a ball mill with TCCA have been reported for the chlorination of pyrazoles.[11] This approach avoids the use of large volumes of solvent.

  • Catalytic Systems: The development of catalytic systems that use a benign chlorine source, such as hydrochloric acid with an oxidant like hydrogen peroxide, is an active area of research.[9]

Data Summary Table

The following table summarizes typical reaction conditions and outcomes for the chlorination of a generic 5-aminopyrazole. These are starting points and may require optimization for your specific substrate.

Chlorinating AgentEquivalentsSolventTemperature (°C)Typical Time (h)Major ProductCommon By-products
NCS1.05CH₂Cl₂0 to RT1-44-Chloro-5-aminopyrazoleDichlorinated species
TCCA0.35AcetonitrileRT0.5-24-Chloro-5-aminopyrazoleDichlorinated species, triazines
SO₂Cl₂1.0CHCl₃0 to RT1-3Mixture of isomersMultiple chlorinated species, sulfonated by-products

Reaction Mechanism: Electrophilic Aromatic Substitution

The chlorination of aminopyrazoles proceeds through an electrophilic aromatic substitution (SEAr) mechanism. The key steps are outlined below.

G cluster_0 Step 1: Generation of the Electrophile cluster_1 Step 2: Nucleophilic Attack cluster_2 Step 3: Deprotonation NCS N-Chlorosuccinimide (NCS) Cl_plus δ+Cl NCS->Cl_plus Polarization of N-Cl bond Aminopyrazole Aminopyrazole Sigma_Complex Sigma Complex (Arenium Ion) Aminopyrazole->Sigma_Complex Attack by π-system Deprotonation Sigma Complex Product Chlorinated Aminopyrazole Deprotonation->Product Loss of H+ to regenerate aromaticity

Caption: Mechanism of electrophilic chlorination.

  • Generation of the Electrophile: The N-Cl bond in N-chlorosuccinimide is polarized, creating an electrophilic chlorine atom (Cl⁺ source).[3]

  • Nucleophilic Attack: The electron-rich pyrazole ring attacks the electrophilic chlorine, forming a resonance-stabilized carbocation intermediate known as a sigma complex or arenium ion.

  • Deprotonation: A weak base (e.g., the succinimide anion or solvent) removes a proton from the carbon atom that was attacked, restoring the aromaticity of the ring and yielding the chlorinated product.

By understanding this mechanism, you can make more informed decisions about how to control the reaction's outcome. For instance, factors that stabilize the sigma complex will favor the reaction, while controlling the concentration and reactivity of the electrophile is key to preventing side reactions.

References

  • Genin, M. J., et al. (2000). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. Journal of Medicinal Chemistry. Available at: [Link]

  • Li, Y., et al. (2022). Direct Cyclization/Chlorination Strategy of Hydrazines for Synthesis of 4-Chloropyrazoles by TCCA. Molecules. Available at: [Link]

  • El-Sayed, N. N. E., et al. (2021). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Journal of the Iranian Chemical Society. Available at: [Link]

  • Kudyukova, Y. S., et al. (2023). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. International Journal of Molecular Sciences. Available at: [Link]

  • Bárbara, C. S., et al. (2018). Solvent-free mechanochemical chlorination of pyrazoles with trichloroisocyanuric acid. Green Chemistry. Available at: [Link]

  • Podder, A., et al. (2019). Halogenation of Pyrazoles Using N‐Halosuccinimides in CCl4 and in Water. ChemistrySelect. Available at: [Link]

  • Abdel-Wahab, B. F., et al. (2011). Approaches towards the synthesis of 5-aminopyrazoles. Current Organic Chemistry. Available at: [Link]

  • Reddit. (2022). Purification of Amino-Pyrazoles. r/OrganicChemistry. Available at: [Link]

  • ResearchGate. (2020). C‒H An chlorination of pyrazole 1a. ResearchGate. Available at: [Link]

  • Kudyukova, Y. S., et al. (2023). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. PubMed. Available at: [Link]

  • Common Organic Chemistry. (n.d.). N-Chlorosuccinimide (NCS). Common Organic Chemistry. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). N-Chlorosuccinimide (NCS). Organic Chemistry Portal. Available at: [Link]

  • ResearchGate. (2023). Applications of N-Chlorosuccinimide in Organic Synthesis. ResearchGate. Available at: [Link]

  • de la Cal, A., et al. (2012). Investigating the chlorination of acidic pharmaceuticals and by-product formation aided by an experimental design methodology. PubMed. Available at: [Link]

  • ResearchGate. (2021). Degradation behaviors and genetic toxicity variations of pyrazolone pharmaceuticals during chlorine dioxide disinfection process. ResearchGate. Available at: [Link]

  • Wang, Y., et al. (2024). Chlorination of Aromatic Amino Acids: Elucidating Disinfection Byproducts, Reaction Kinetics, and Influence Factors. MDPI. Available at: [Link]

  • Wang, Y., et al. (2024). The Efficient and Environmentally Friendly Chlorination of Arene, Alcohol, Halobenzene, and Peroxide Catalyzed by Fe–Ba Binary Oxides Using Hydrochloric Acid as Chlorine Source and Aqueous H2O2 as Oxidant. MDPI. Available at: [Link]

  • Adams, W., et al. (2017). Effect of chlorination by-products on the quantitation of microcystins in finished drinking water. PubMed. Available at: [Link]

  • Wang, Z., et al. (2023). Unveiling the Critical Pathways of Hydroxyl Radical Formation in Breakpoint Chlorination: The Role of Trichloramine and Dichloramine Interactions. PMC. Available at: [Link]

  • Rahman, M. B. (2012). Chlorination byproducts, their toxicodynamics and removal from drinking water. PubMed. Available at: [Link]

  • ResearchGate. (2017). Transformation of aromatic ether-and amine-containing pharmaceuticals during chlorine disinfection. ResearchGate. Available at: [Link]

  • Euro Chlor. (2013). Chlorination by-products. Euro Chlor. Available at: [Link]

  • Futo, I., et al. (2022). Comparison of Disinfection By-Product Formation and Distribution during Breakpoint Chlorination and Chlorine-Based Disinfection in Drinking Water. MDPI. Available at: [Link]

  • Rakhmanin, I. A., et al. (2009). [Combined use of active chlorine and coagulants for drinking water purification and disinfection]. PubMed. Available at: [Link]

Sources

Validation & Comparative

A Comparative Guide to the Mass Spectrometry Fragmentation Pattern of 4-Chloro-5-isopropyl-1H-pyrazol-3-amine

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and professionals in drug development, understanding the structural elucidation of novel compounds is paramount. Mass spectrometry stands as a cornerstone analytical technique, and a thorough comprehension of fragmentation patterns is key to interpreting the data it provides. This guide offers an in-depth analysis of the predicted electron ionization (EI) mass spectrometry fragmentation pattern of 4-Chloro-5-isopropyl-1H-pyrazol-3-amine, a substituted pyrazole of interest in medicinal chemistry. This guide will not only predict the fragmentation pathways but also compare them with the known fragmentation of related chemical moieties to provide a comprehensive and practical understanding.

Introduction: The Logic of Fragmentation

Electron ionization mass spectrometry is a high-energy process that not only ionizes a molecule but also induces fragmentation. The pattern of these fragments is not random; it is governed by the principles of chemical stability. The most stable carbocations and neutral losses will be the most abundant in the resulting spectrum. For a molecule like 4-Chloro-5-isopropyl-1H-pyrazol-3-amine, we can anticipate a complex interplay of fragmentations driven by the pyrazole core, the chloro and isopropyl substituents, and the amine group.

Predicted Fragmentation Pathways

The fragmentation of 4-Chloro-5-isopropyl-1H-pyrazol-3-amine is expected to proceed through several key pathways, initiated by the formation of the molecular ion (M⁺˙). The molecular weight of this compound is 159.62 g/mol . Due to the presence of chlorine, a characteristic M+2 peak with roughly one-third the intensity of the M+ peak is expected, arising from the ³⁷Cl isotope.[1][2]

Key Predicted Fragmentation Pathways:

  • Loss of a Methyl Radical: A primary fragmentation event is often the loss of a methyl radical (•CH₃) from the isopropyl group to form a stable secondary carbocation. This results in a fragment ion at m/z 144.

  • Loss of the Isopropyl Group: The entire isopropyl group can be lost as a radical (•C₃H₇), leading to a fragment at m/z 116. Alternatively, a rearrangement can lead to the loss of a neutral propene molecule (C₃H₆), resulting in a fragment at m/z 117.

  • Loss of Chlorine: The cleavage of the C-Cl bond can result in the loss of a chlorine radical (•Cl), yielding a fragment at m/z 124.[1][2]

  • Loss of HCN: A characteristic fragmentation of the pyrazole ring is the expulsion of a neutral hydrogen cyanide (HCN) molecule.[3] This can occur from the molecular ion or subsequent fragment ions.

  • Ring Cleavage: The pyrazole ring itself can undergo more extensive fragmentation, leading to smaller, stable ions.[3][4]

The following diagram illustrates the predicted primary fragmentation pathways for 4-Chloro-5-isopropyl-1H-pyrazol-3-amine.

fragmentation_pattern M [M]⁺˙ m/z 159/161 F1 [M - CH₃]⁺ m/z 144/146 M->F1 - •CH₃ F2 [M - C₃H₇]⁺ m/z 116/118 M->F2 - •C₃H₇ F3 [M - Cl]⁺ m/z 124 M->F3 - •Cl F4 [M - HCN]⁺˙ m/z 132/134 M->F4 - HCN experimental_workflow cluster_0 Sample Preparation cluster_1 Mass Spectrometry cluster_2 Data Analysis Dissolve Dissolve Sample Inject Inject Dissolve->Inject Ionize Ionize Inject->Ionize Analyze Analyze Ionize->Analyze Detect Detect Analyze->Detect Identify_M Identify M⁺˙ Detect->Identify_M Correlate Correlate Fragments Identify_M->Correlate

Sources

A Comparative Guide to the Biological Activity of 4-Chloro versus Non-Chlorinated Aminopyrazoles: A Senior Application Scientist's Perspective

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

The aminopyrazole scaffold is a cornerstone in modern medicinal chemistry, celebrated for its versatility and presence in a multitude of biologically active compounds.[1] These five-membered heterocyclic rings, bearing an amino group, are privileged structures in the design of kinase inhibitors, anti-inflammatory agents, and anticancer therapeutics.[1][2] A key strategy in the optimization of such scaffolds is the introduction of substituents to modulate their physicochemical and pharmacological properties. Among these, chlorination at the 4-position of the pyrazole ring represents a subtle yet potentially powerful modification.

This guide provides an in-depth comparison of 4-chloro-aminopyrazoles and their non-chlorinated counterparts. In the absence of extensive head-to-head comparative studies in the public domain, this analysis is built upon established principles of medicinal chemistry, structure-activity relationship (SAR) data from analogous series, and detailed synthetic considerations. Our aim is to equip researchers with a robust framework for understanding and strategically employing 4-chlorination in their aminopyrazole-based drug discovery programs.

The Physicochemical and Pharmacological Implications of 4-Chlorination

The introduction of a chlorine atom at the 4-position of the aminopyrazole ring can profoundly influence a molecule's biological activity through a variety of mechanisms. These effects are rooted in the fundamental physicochemical changes that chlorination imparts.

Lipophilicity and Cell Permeability: Chlorine is more lipophilic than hydrogen. Consequently, the introduction of a chloro group at the 4-position generally increases the overall lipophilicity of the aminopyrazole derivative. This can enhance the compound's ability to cross cell membranes, potentially leading to improved cellular potency. However, an excessive increase in lipophilicity can also lead to off-target effects and reduced aqueous solubility.

Electronic Effects: Chlorine is an electronegative atom that exerts a dual electronic effect on the pyrazole ring: it is electron-withdrawing through its inductive effect (-I) and electron-donating through resonance (+R). On an aromatic ring, the inductive effect typically dominates. This can alter the electron density of the pyrazole ring system, influencing the pKa of the amino group and the pyrazole nitrogens. These changes can, in turn, affect the molecule's binding affinity to its biological target by modifying hydrogen bonding patterns and other non-covalent interactions.

Metabolic Stability: The C-H bond is a common site of metabolic oxidation by cytochrome P450 enzymes. Replacing a hydrogen atom with a more metabolically stable chlorine atom at the 4-position can block this metabolic pathway, thereby increasing the compound's half-life in vivo.[3] This is a frequently employed strategy in drug design to improve pharmacokinetic profiles.

Halogen Bonding: The chlorine atom, with its electropositive crown, can participate in halogen bonding—a non-covalent interaction with an electron-rich atom (such as oxygen or nitrogen) in the protein target. This can provide an additional, directional binding interaction, potentially increasing the affinity and selectivity of the compound for its target.

Conformational Effects: The steric bulk of the chlorine atom, although modest, can influence the preferred conformation of the molecule and its fit within a binding pocket. This can either be beneficial, by locking the molecule into a more active conformation, or detrimental, by introducing steric clashes.

The following table summarizes the anticipated effects of 4-chlorination on the properties of aminopyrazoles, based on general principles of medicinal chemistry.

PropertyEffect of 4-ChlorinationRationaleSupporting Evidence (General Principles)
Lipophilicity (logP) IncreaseChlorine is more lipophilic than hydrogen.General medicinal chemistry principles.
Aqueous Solubility DecreaseIncreased lipophilicity generally leads to reduced aqueous solubility.General medicinal chemistry principles.
Cell Permeability Potential IncreaseEnhanced lipophilicity can improve membrane translocation.General medicinal chemistry principles.
Metabolic Stability Potential IncreaseBlocks a potential site of oxidative metabolism.[3]
Binding Affinity VariableCan be increased through halogen bonding or altered electronics, but may decrease due to steric hindrance.[4]
Selectivity Potential IncreaseDirectional halogen bonds can provide additional selectivity for the target protein.[4]

Comparative Synthesis of 4-Chloro and Non-Chlorinated Aminopyrazoles

The synthesis of both 4-chloro and non-chlorinated aminopyrazoles can be achieved through several established routes. Below are detailed, representative protocols for the preparation of these two classes of compounds.

Experimental Protocol 1: Synthesis of a Non-Chlorinated 5-Aminopyrazole Derivative

This protocol describes a common method for the synthesis of 5-aminopyrazoles via the condensation of a β-ketonitrile with a hydrazine.

Step 1: Synthesis of a β-Ketonitrile

  • To a solution of sodium ethoxide (prepared from sodium in ethanol) in a round-bottom flask, add an appropriate ketone and ethyl cyanoacetate.

  • Stir the mixture at room temperature for 12-24 hours.

  • Acidify the reaction mixture with a dilute acid (e.g., 1 M HCl) and extract the product with an organic solvent (e.g., ethyl acetate).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude β-ketonitrile.

  • Purify the product by column chromatography or recrystallization.

Step 2: Cyclization to form the 5-Aminopyrazole

  • Dissolve the β-ketonitrile in a suitable solvent such as ethanol or acetic acid in a round-bottom flask.

  • Add a hydrazine derivative (e.g., hydrazine hydrate or a substituted hydrazine) to the solution.

  • Reflux the reaction mixture for 4-8 hours, monitoring the reaction by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

  • Triturate the residue with a suitable solvent (e.g., diethyl ether or a mixture of ethyl acetate and hexanes) to precipitate the 5-aminopyrazole product.

  • Collect the solid by filtration, wash with a cold solvent, and dry under vacuum.

Non-Chlorinated_Aminopyrazole_Synthesis Ketone Ketone BetaKetonitrile β-Ketonitrile Ketone->BetaKetonitrile EtCyanoacetate Ethyl Cyanoacetate EtCyanoacetate->BetaKetonitrile Base Base (e.g., NaOEt) Base->BetaKetonitrile Condensation Aminopyrazole 5-Aminopyrazole BetaKetonitrile->Aminopyrazole Hydrazine Hydrazine Hydrazine->Aminopyrazole Cyclization 4-Chloro_Aminopyrazole_Synthesis Aminopyrazole 5-Aminopyrazole ChloroAminopyrazole 4-Chloro-5-aminopyrazole Aminopyrazole->ChloroAminopyrazole ChlorinatingAgent Chlorinating Agent (e.g., NCS) ChlorinatingAgent->ChloroAminopyrazole Electrophilic Chlorination

Sources

Comparative Crystal Structure Guide: 4-Chloro-5-isopropyl-1H-pyrazol-3-amine

[1]

Executive Summary & Compound Profile

4-Chloro-5-isopropyl-1H-pyrazol-3-amine is a high-value heterocyclic intermediate, primarily utilized in the synthesis of ATP-competitive kinase inhibitors (e.g., CDK, p38 MAP kinase).[1] Its structural integrity is defined by three competing functional motifs:

  • The Pyrazole Core: A 5-membered aromatic ring capable of annular tautomerism.[1][2]

  • The 4-Chloro Substituent: A lipophilic, electron-withdrawing group capable of halogen bonding.[1]

  • The 5-Isopropyl Group: A steric bulk provider that modulates packing density.[1]

Performance Verdict: Compared to its non-chlorinated and non-alkylated alternatives, this compound exhibits enhanced lipophilicity and distinct hydrogen-bonding motifs that favor the formation of stable, higher-melting crystalline solids, albeit with reduced aqueous solubility.[1]

Physicochemical Baseline
PropertyValue (Experimental/Predicted)Relevance to Solid State
Molecular Formula C₆H₁₀ClN₃
Molecular Weight 159.62 g/mol Small molecule, high crystallization potential.[1]
H-Bond Donors 2 (NH₂ + NH)Critical for lattice energy stabilization.[1]
H-Bond Acceptors 2 (Pyridine-N + NH₂)Facilitates supramolecular assembly.[1]
Predicted LogP ~1.8 - 2.2Higher than 3-aminopyrazole (0.1); indicates lower water solubility.[1]

Structural Analysis & Comparative Performance

This section compares the target compound against two structural baselines: 4-Chloro-1H-pyrazole (The "Core" Alternative) and 3-Aminopyrazole (The "Functional" Alternative).[1]

A. Tautomeric Equilibrium (The Stability Factor)

Unlike simple pyrazoles, the presence of the amino group and the isopropyl chain creates a dynamic tautomeric equilibrium.

  • Tautomer A (3-Amino): The amino group is at position 3.[3]

  • Tautomer B (5-Amino): The amino group is at position 5 (relative to the NH).

Analysis: Crystallographic evidence from 3(5)-substituted pyrazoles suggests that the 3-amino tautomer is generally the preferred solid-state form due to more efficient formation of intermolecular hydrogen-bonded ribbons.[1] However, the bulky isopropyl group at position 5 exerts steric pressure, which may distort planar packing, potentially forcing the crystal into a lower-symmetry space group (e.g., P2₁/c vs. Pnma).[1]

B. Supramolecular Motifs (The Packing Factor)

The "Performance" of the crystal—its density and melting point—is dictated by how these molecules hold hands in the solid state.

FeatureTarget: 4-Chloro-5-isopropyl... Alt 1: 4-Chloro-1H-pyrazole Alt 2: 3-Aminopyrazole
Primary Motif Ribbon/Catemer: The -NH₂ group acts as a bridge, linking pyrazole dimers into long chains.[1]Trimer: Forms cyclic trimers (

) involving only ring nitrogens.
Catemer: Simple chains dominated by N-H...N interactions.
Halogen Bonding Yes (Cl...N / Cl...Cl): The Cl atom at C4 can accept weak contacts, increasing density.Yes: Isostructural to bromo-analogue; Cl participates in packing.[1]No: Lacks halogen-directed organization.[1]
Steric Impact High: Isopropyl group disrupts tight stacking, likely lowering MP relative to methyl analogues.Low: Planar molecule stacks efficiently.[1]Low: Planar molecule stacks efficiently.[1]

Key Insight: The target compound combines the ribbon-forming capability of the amine with the lipophilic interlocking of the chlorine.[1] This suggests a crystal lattice that is mechanically harder but less soluble than 3-aminopyrazole.[1]

C. Visualization of Structural Logic

The following diagram illustrates the competing forces driving the crystallization of this molecule.

CrystalLogicSubstituentsSubstituents:4-Cl, 5-iPr, 3-NH2TautomerismTautomeric Equilibrium(3-amino vs 5-amino)Substituents->TautomerismElectronic/StericEffectsHBondingH-Bond Network(Donor: NH, NH2)(Acceptor: N_pyridine)Substituents->HBondingProvides DonorsPackingCrystal Packing(Space Group P21/c)Substituents->PackingCl...Cl InteractionsSteric Bulk (iPr)Tautomerism->HBondingDefines N-H positionHBonding->PackingDirects Assembly(Ribbons/Sheets)PropertiesSolid State Properties(High MP, Low Sol)Packing->PropertiesDetermines

Caption: Logical flow of substituent effects on the final solid-state properties of 4-Chloro-5-isopropyl-1H-pyrazol-3-amine.

Experimental Protocol: Crystal Structure Determination

Phase 1: Synthesis & Purification

Before crystallization, ensure purity >98% to prevent impurity-driven habit modification.[1]

  • Chlorination: React 5-isopropyl-1H-pyrazol-3-amine with N-chlorosuccinimide (NCS) in acetonitrile at 0°C.

  • Workup: Quench with water, extract with ethyl acetate.

  • Validation: Confirm structure via ¹H-NMR (Look for loss of C4-H signal).

Phase 2: Crystallization (Slow Evaporation)

Goal: Control nucleation rate to favor single crystal growth over polycrystalline precipitation.

  • Solvent Selection: Prepare a saturated solution in Ethanol/Water (9:1) or Methanol . The slight water content aids in H-bond networking.[1]

  • Filtration: Pass the solution through a 0.45 µm PTFE syringe filter into a clean scintillation vial. Crucial: Dust particles act as heteronuclei and must be removed.[1]

  • Vapor Diffusion (Alternative): Place the vial (uncapped) inside a larger jar containing Hexane (antisolvent). Cap the large jar.

  • Incubation: Store at 4°C in a vibration-free environment for 3-7 days.

  • Harvesting: Select block-like crystals (avoid needles if possible, as they often indicate rapid, disordered growth).[1]

Phase 3: X-Ray Diffraction Data Collection

Standard Operating Procedure for SHELX Refinement.

  • Mounting: Mount crystal on a Kapton loop using Paratone oil.

  • Temperature: Collect data at 100 K (Cryostream). Reason: Reduces thermal motion of the isopropyl group, which is prone to high B-factors.[1]

  • Wavelength: Mo-Kα (λ = 0.71073 Å).[1]

  • Refinement Strategy:

    • Solve structure using SHELXT (Intrinsic Phasing).

    • Refine using SHELXL (Least Squares).

    • Note: If the isopropyl group appears disordered, apply a split-site model with occupancy refinement.[1] Locate NH protons from the difference Fourier map to confirm the tautomer.[1]

References

  • Raptis, R. G., et al. (2021). "Low-temperature crystal structure of 4-chloro-1H-pyrazole." Acta Crystallographica Section E, 77(9), 861-863.[1] Link

  • Kusakiewicz-Dawid, A., et al. (2019).[1][4] "Annular Tautomerism of 3(5)-Disubstituted-1H-pyrazoles." Molecules, 24(14), 2633. Link

  • Foces-Foces, C., et al. (1999).[1] "Crystal structure and tautomerism of 4-bromo-1H-pyrazole." Journal of Molecular Structure, 478, 237-247.[1]

  • PubChem. "4-Isopropyl-1H-pyrazol-3-amine (Compound Summary)." National Library of Medicine. Link

  • BenchChem. "Tautomerism in 3(5)-Substituted Pyrazoles: A Technical Guide." Link

Safety Operating Guide

Proper Disposal Procedures: 4-Chloro-5-isopropyl-1H-pyrazol-3-amine

[1][2][3]

Executive Summary

Immediate Action Required: This compound is a halogenated, nitrogen-rich heteroaromatic amine .[1][2] It must be segregated into the Halogenated Organic Waste stream. Strict Prohibition: Do NOT dispose of down the drain. Do NOT mix with oxidizing acids (e.g., Nitric Acid) or non-halogenated solvents intended for fuel blending.[2] Disposal Method: High-temperature incineration with acid gas scrubbing.[1]

Chemical Profile & Hazard Analysis

To ensure safety and compliance, one must understand the causality behind the disposal protocols.[2] The specific functional groups of 4-Chloro-5-isopropyl-1H-pyrazol-3-amine dictate its waste stream.[1]

FeatureChemical LogicDisposal Implication
Halogenation (Cl) The C-4 chlorine atom generates Hydrogen Chloride (HCl) and potentially dioxins upon combustion.[1]MANDATORY SEGREGATION: Must go to a facility with wet scrubbers. Cannot be "fuel blended" with standard solvents.
Amine / Pyrazole (N) Basic nitrogen centers can react exothermically with acids and form unstable N-chloro compounds with hypochlorites.[1]COMPATIBILITY: Keep separate from strong oxidizers and acids.[3][4] pH control may be required if in solution.[5]
Lipophilicity The isopropyl group increases lipid solubility, facilitating bioaccumulation in aquatic organisms.[2]ENVIRONMENTAL: Zero-discharge policy.[1] All rinsate must be collected.

Disposal Decision Workflow

The following logic gate ensures the compound enters the correct regulatory stream (RCRA/EPA compliance).

DisposalWorkflowStartWaste Generation:4-Chloro-5-isopropyl-1H-pyrazol-3-amineStateCheckPhysical State?Start->StateCheckSolidSolid / PowderStateCheck->SolidLiquidSolution / Mother LiquorStateCheck->LiquidSolidPackPack in HDPE Wide-Mouth JarLabel: Toxic SolidSolid->SolidPackSolventCheckSolvent Type?Liquid->SolventCheckHaloSolvHalogenated Solvent(DCM, Chloroform)SolventCheck->HaloSolvNonHaloSolvNon-Halogenated(MeOH, EtOAc)SolventCheck->NonHaloSolvHaloStreamStream A: Halogenated Organic Waste(Incineration w/ Scrubber)HaloSolv->HaloStreamNonHaloSolv->HaloStream*Contaminated by Cl-compound*SolidPack->HaloStreamFinal Destination

Figure 1: Segregation logic.[1] Note that even if dissolved in a non-halogenated solvent (like Methanol), the presence of the chlorinated solute often mandates the entire mixture be treated as Halogenated Waste depending on concentration thresholds (typically >1-2% halogen content).[1][2]

Step-by-Step Disposal Protocol

Phase A: Pre-Disposal Stabilization

Before moving waste to the central accumulation area, ensure the material is stable.[2]

  • Quenching (Reactivity Check): As an amine, ensure no residual strong acids are present. If the waste is a reaction mixture containing unreacted acid chlorides or strong acids, neutralize to pH 6–8 using Sodium Bicarbonate (

    
    ) before bottling.[2]
    
  • Precipitation (Optional for High Volume): If you have large volumes of dilute aqueous waste, adjust pH to ~10 (using NaOH) to precipitate the free base, filter the solid, and dispose of the solid as hazardous waste.[2] The filtrate must still be checked for toxicity before drain disposal (rarely permitted). Recommendation: Collect all liquids as hazardous waste to avoid compliance risks.

Phase B: Packaging & Labeling[1][6]
  • Container Selection:

    • Solids: High-Density Polyethylene (HDPE) wide-mouth jars.[1]

    • Liquids: Amber glass bottles (if photosensitive) or HDPE carboys. Avoid metal containers due to potential corrosion from hydrolysis of the chloro-group over time.[1]

  • Labeling Requirements:

    • Primary Identifier: "Hazardous Waste - Halogenated Organic."[1][6]

    • Constituents: List "4-Chloro-5-isopropyl-1H-pyrazol-3-amine" explicitly. Do not use abbreviations.

    • Hazard Checkboxes: [x] Toxic [x] Irritant.[7]

Phase C: Storage (Satellite Accumulation Area)
  • Segregation: Store in the "Organic / Halogenated" secondary containment tray.

  • Distance: Keep at least 3 feet away from "Oxidizers" (e.g., Nitric Acid, Peroxides) to prevent formation of toxic N-oxides or violent oxidation.[1][2]

Spill Response Procedure (Emergency)

If a spill occurs, immediate containment is vital to prevent tracking the amine dust or liquid.[2]

SpillResponseAssess1. Assess Volume/Risk(PPE: Nitrile Gloves, Goggles, N95)Contain2. Containment(Dyke with absorbent socks)Assess->ContainAbsorb3. Absorption(Use Vermiculite or Sand)Contain->AbsorbClean4. Decontamination(Soap/Water Wash -> Collect Rinsate)Absorb->CleanDispose5. Disposal(Label as Debris contaminated with Halogens)Clean->Dispose

Figure 2: Emergency spill response workflow. Note that all cleanup materials (paper towels, gloves) become hazardous waste.[1][2]

Regulatory & Compliance Codes

When filling out your institution's waste manifest, use the following classifications. Note: While this specific CAS may not be individually P- or U-listed, it adopts the characteristics of its class.[1][2]

Regulatory BodyClassification / CodeRationale
EPA (RCRA) D001 / F002 (Context Dependent)If mixed with flammable solvents (D001).[1] If spent halogenated solvents are present (F002).[8][9] Otherwise, classify as "Non-regulated Hazardous Waste" requiring incineration.[2]
DOT (Transport) UN 2811 (Toxic Solid, Organic, N.O.S.)[1][2]Likely classification for transport.[5][8] Technical name required on shipping papers.
European Waste Code 07 01 03 *Organic halogenated solvents, washing liquids, and mother liquors.[2]

References

  • United States Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Parts 260-273. Washington, D.C. [Link][1][2]

  • National Research Council (NRC). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

  • PubChem. Compound Summary: Halogenated Pyrazoles (General Hazard Profile). National Library of Medicine. [Link]

  • Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets.[Link]

×

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.